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Compound of Interest

Compound Name:
trans-2-Aminocyclopentanol

hydrochloride

Cat. No.: B153605 Get Quote

Essential Safety and Handling Guide for trans-2-
Aminocyclopentanol Hydrochloride
For laboratory professionals engaged in research and development, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for trans-2-Aminocyclopentanol hydrochloride.

Hazard Identification and Classification
trans-2-Aminocyclopentanol hydrochloride is classified with the following hazards:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

The signal word for this substance is Warning.[1][2]
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Property Value Source

Molecular Formula C₅H₁₂ClNO [3]

Molecular Weight 137.61 g/mol [3][4]

Melting Point 191-196 °C [4]

Boiling Point 220.9 °C at 760 mmHg [4]

Flash Point 87.4 °C [4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier to exposure. The following PPE is

required when handling trans-2-Aminocyclopentanol hydrochloride:

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[2] A face shield should be used when there is a risk of splashes.[5]

[6]

Skin Protection:

Gloves: Wear powder-free, chemotherapy-grade gloves that meet ASTM D6978

standards.[7][8] Two pairs of gloves are recommended, with the inner glove tucked under

the gown cuff and the outer glove over the cuff.[8] Gloves should be changed every 30-60

minutes or immediately upon contamination.[6][8]

Gown/Lab Coat: A disposable, impermeable, long-sleeved gown with closed-back and knit

or elastic cuffs is required.[7][8] In the absence of manufacturer permeation data, gowns

should be changed every 2-3 hours or when contaminated.[8]

Footwear: Closed-toe, closed-heel shoes are mandatory.[5] Wear two pairs of disposable,

skid-resistant shoe covers when compounding.[8][9]

Respiratory Protection: If exposure limits are exceeded or dust formation is likely, use a fit-

tested N95 (or higher) respirator.[2][8] Surgical masks do not provide adequate protection

and should not be used.[6][8]
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Head and Hair Covers: Head, hair, and beard covers are required to prevent contamination.

[8][9]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of trans-2-Aminocyclopentanol hydrochloride from

receipt to use.
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Preparation

Handling

Post-Handling

1. Designate Handling Area
Ensure proper ventilation & access to eyewash/shower.

2. Don Required PPE
(Gloves, Gown, Goggles, etc.)

3. Weighing & Transfer
Handle in a fume hood to avoid dust formation.

4. Experimental Use
Avoid contact with skin and eyes. Do not eat, drink, or smoke.

5. Decontaminate Surfaces
Clean work area thoroughly.

6. Doff PPE Correctly
Remove and dispose of PPE as hazardous waste.

7. Hand Hygiene
Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of trans-2-Aminocyclopentanol hydrochloride.
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Detailed Steps:

Preparation:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.[2][3]

Ensure an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting.

Handling:

Avoid the formation of dust and aerosols.[3][10]

Wash hands thoroughly after handling the substance.[2]

Do not eat, drink, or smoke in the handling area.[2]

Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Recommended storage is under an inert gas (Nitrogen or Argon) at 2-8°C.[4]

In Case of Exposure or Spill:

Eye Contact: Immediately rinse with pure water for at least 15 minutes and consult a

doctor.[2][3]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water.[2][3]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[2]

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen.[2]

Spills: Avoid dust formation.[3] Collect the spillage using appropriate methods (e.g., sweep

up and shovel) and place it in a suitable, closed container for disposal.[3][10]
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Disposal Plan
All waste materials contaminated with trans-2-Aminocyclopentanol hydrochloride must be

treated as hazardous waste.

PPE and Contaminated Materials:

Used gloves, gowns, shoe covers, and any other contaminated disposable materials

should be placed in a designated, sealed, and clearly labeled hazardous waste container.

Chemical Waste:

Dispose of the contents and the container at an appropriate treatment and disposal facility.

[2]

Do not let the product enter drains.[3][10]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. echemi.com [echemi.com]

3. Page loading... [wap.guidechem.com]

4. Cas 68327-11-7,trans-2-Aminocyclopentanol hydrochloride | lookchem [lookchem.com]

5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

6. pppmag.com [pppmag.com]

7. publications.ashp.org [publications.ashp.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b153605?utm_src=pdf-body
https://www.echemi.com/sds/1s-2s-trans-2-aminocyclopentanol-hydrochloride-pd180521119381.html
https://wap.guidechem.com/msds/68327-11-7.html
https://www.chemicalbook.com/msds/trans-1r-2r-2-aminocyclopentanol-hydrochloride.htm
https://www.benchchem.com/product/b153605?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/trans-2-aminocyclopentanol-hydrochloride.pdf
https://www.echemi.com/sds/1s-2s-trans-2-aminocyclopentanol-hydrochloride-pd180521119381.html
https://wap.guidechem.com/msds/68327-11-7.html
https://www.lookchem.com/casno68327-11-7.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. pharmacytimes.com [pharmacytimes.com]

9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

10. trans-(1R,2R)-2-Aminocyclopentanol hydrochloride - Safety Data Sheet
[chemicalbook.com]
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Aminocyclopentanol hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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trans-2-aminocyclopentanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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